Cas no 253787-47-2 (8-(Trifluoromethyl)quinoline-5-carboxylic acid)

• Product Name: 8-(Trifluoromethyl)quinoline-5-carboxylic acid
• CAS No: 253787-47-2
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD28133471
• CID: 2157514
• PubChem ID: 91885031
• Update Time: 2024-10-30

8-(Trifluoromethyl)quinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)quinoline-5-carboxylic acid
• AK174489
• AKOS025396502
• AS-32824
• 8-(trifluoromethyl)quinoline-5-carboxylicacid
• 253787-47-2
• MFCD28133471
• SB70427
• DB-229665
• CS-0435670

• MDL： MFCD28133471
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)8-4-3-7(10(16)17)6-2-1-5-15-9(6)8/h1-5H,(H,16,17)
• InChI Key： CZCIRWNAHRNIEU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)C2=CC=CN=C21)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 370.0±42.0 °C at 760 mmHg
• Flash Point: 177.5±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-(Trifluoromethyl)quinoline-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)